Cas no 1261792-70-4 (Methyl 2-iodo-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-iodo-6-(trifluoromethyl)benzoate
• CAS No: 1261792-70-4
• MF: C₉H₆F₃IO₂
• MW: 330.042425632477
• CID: 4794012
• Update Time: 2023-08-17

Methyl 2-iodo-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-6-(trifluoromethyl)benzoate

• Inchi： 1S/C9H6F3IO2/c1-15-8(14)7-5(9(10,11)12)3-2-4-6(7)13/h2-4H,1H3
• InChI Key： BXQSGJUUYFOTBP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3